Cas no 1256482-65-1 (2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid
• CAS No: 1256482-65-1
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• MDL: MFCD09832390
• CID: 4582520
• PubChem ID: 46737697
• Update Time: 2025-06-26

2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methoxy-DL-phenylalanine
• Phenylalanine, 3-fluoro-2-methoxy-
• 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid

• MDL： MFCD09832390
• Inchi： 1S/C10H12FNO3/c1-15-9-6(3-2-4-7(9)11)5-8(12)10(13)14/h2-4,8H,5,12H2,1H3,(H,13,14)/t8-/m0/s1
• InChI Key： DZDIMQMNUOMEAX-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC(F)=C1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid

Introduction to 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid (CAS No. 1256482-65-1)

2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid, identified by its CAS number 1256482-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acids, featuring a unique structural motif that combines a fluorinated aromatic ring with an amino acid backbone. The presence of both fluoro and methoxy substituents on the aromatic ring introduces distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural configuration of 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid positions it as a potential candidate for various applications in medicinal chemistry. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of drug candidates. Additionally, the methoxy group contributes to hydrophobic interactions, influencing the compound's solubility and bioavailability. These features make it an attractive building block for the development of small-molecule inhibitors, agonists, or antagonists targeting specific biological pathways.

In recent years, there has been growing interest in the synthesis and functionalization of aromatic amino acids due to their diverse biological activities. Studies have demonstrated that compounds incorporating fluoro-substituted aromatic rings exhibit enhanced binding affinity to enzymes and receptors, which is critical for achieving high efficacy in therapeutic applications. For instance, 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid has been explored as a precursor in the development of kinase inhibitors, where the fluorine atom helps to stabilize the transition state during catalysis. This has opened up new avenues for treating cancers and inflammatory diseases by targeting aberrant signaling pathways.

The fluoro and methoxy groups in this compound not only enhance its pharmacological profile but also provide opportunities for further chemical modification. Researchers have utilized these functional handles to develop libraries of derivatives with tailored properties. For example, introduction of additional substituents at the aromatic ring or modification of the propanoic acid side chain can lead to compounds with improved selectivity or reduced toxicity. Such modifications are essential for optimizing drug candidates during preclinical development, ensuring that they meet stringent safety and efficacy standards before advancing to human trials.

Advances in computational chemistry have further accelerated the design and optimization of molecules like 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high precision. This approach has been instrumental in identifying lead compounds for drug discovery programs. Additionally, virtual screening methods enable rapid evaluation of large chemical libraries, pinpointing promising candidates for experimental validation. Such computational strategies are particularly valuable in modern drug development pipelines, where efficiency and cost-effectiveness are paramount.

The synthesis of 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid presents unique challenges due to its complex structural features. Traditional synthetic routes often require multi-step processes involving protective group strategies and careful regioselective transformations. However, recent advances in synthetic methodologies have streamlined these procedures, making it more feasible to produce this compound on a scalable basis. For instance, catalytic fluorination techniques have enabled the introduction of fluorine atoms with greater precision and efficiency, reducing the need for harsh conditions or hazardous reagents.

In conclusion, 2-amino-3-(3-fluoro-2-methoxyphenyl)propanoic acid (CAS No. 1256482-65-1) represents a promising compound in pharmaceutical research, offering a unique combination of structural features that make it suitable for various therapeutic applications. The interplay between its fluoro and methoxy substituents enhances its bioactivity and provides ample opportunities for further chemical exploration. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.